[3-[2-[(7aR)-7a-methyl-1-(6-methylheptan-2-yl)-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-5-[tert-butyl(dimethyl)silyl]oxy-2-methylidenecyclohexyl]oxy-tert-butyl-dimethylsilane
Description
The compound [3-[2-[(7aR)-7a-methyl-1-(6-methylheptan-2-yl)-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-5-[tert-butyl(dimethyl)silyl]oxy-2-methylidenecyclohexyl]oxy-tert-butyl-dimethylsilane is a highly complex molecule featuring:
- A bicyclic indenyl core with a hexahydro-1H-inden-4-ylidene moiety.
- Two conjugated ethylidene groups contributing to extended π-system conjugation.
- tert-butyl(dimethyl)silyl (TBDMS) protecting groups at the 5-position of the cyclohexyl ring and as a terminal substituent.
- A methylidene group (CH₂=C) at the 2-position of the cyclohexyl ring.
This structure is characteristic of intermediates in steroid or terpenoid synthesis, where TBDMS groups are employed to protect hydroxyl functionalities during multi-step reactions .
Properties
Molecular Formula |
C39H72O2Si2 |
|---|---|
Molecular Weight |
629.2 g/mol |
IUPAC Name |
[3-[2-[(7aR)-7a-methyl-1-(6-methylheptan-2-yl)-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-5-[tert-butyl(dimethyl)silyl]oxy-2-methylidenecyclohexyl]oxy-tert-butyl-dimethylsilane |
InChI |
InChI=1S/C39H72O2Si2/c1-28(2)18-16-19-29(3)34-23-24-35-31(20-17-25-39(34,35)11)21-22-32-26-33(40-42(12,13)37(5,6)7)27-36(30(32)4)41-43(14,15)38(8,9)10/h21-22,28-29,33-36H,4,16-20,23-27H2,1-3,5-15H3/t29?,33?,34?,35?,36?,39-/m1/s1 |
InChI Key |
YYGPOUVOBLNWHS-BKOYFQTASA-N |
Isomeric SMILES |
CC(C)CCCC(C)C1CCC2[C@@]1(CCCC2=CC=C3CC(CC(C3=C)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C)C |
Canonical SMILES |
CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Comparison with Similar Compounds
Substituent Variations in Related Molecules
Table 1: Key Structural Differences Among Analogues
Key Observations :
- The TBDMS group is a common feature in synthetic intermediates to enhance lipophilicity and stability .
- Variations in alkyl chain length (e.g., 6-methylheptan-2-yl vs. shorter chains) influence solubility and crystallinity .
- Brominated analogues (e.g., PBDEs) lack silyl protections but share conjugated systems for electronic applications .
Spectral Data Comparisons
Table 2: NMR Chemical Shift Differences in Key Protons
Analysis :
- The H3' proton in the cyclohexyl ring shows upfield/downfield shifts depending on electron-withdrawing/donating substituents .
- Methyl groups on the indenyl core (H7a) exhibit minor shifts due to steric environments .
- TBDMS groups display consistent shifts (δ 0.1 ppm), confirming their chemical inertness in most conditions .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
